3-[5-(4-ethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(3-pyridinyl)propanamide

• Molecular Formula: C20H19N3O3S2
• Molecular Weight: 413.5 g/mol
• IUPAC Name: 3-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-pyridin-3-ylpropanamide
• InChI: InChI=1S/C20H19N3O3S2/c1-2-26-16-7-5-14(6-8-16)12-17-19(25)23(20(27)28-17)11-9-18(24)22-15-4-3-10-21-13-15/h3-8,10,12-13H,2,9,11H2,1H3,(H,22,24)/b17-12-
• InChI Key: QTSFUNODWUNXNJ-ATVHPVEESA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CCC(=O)NC3=CN=CC=C3
• SMILES: CCOC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CCC(=O)NC3=CN=CC=C3

Description

3-[5-(4-ethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(3-pyridinyl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as EGT1442 and belongs to the class of thiazolidinones.

Mechanism of Action

The exact mechanism of action of EGT1442 is not fully understood. However, it has been suggested that the compound exerts its effects by modulating various signaling pathways involved in inflammation, oxidative stress, and cell proliferation.
Biochemical and Physiological Effects:
EGT1442 has been shown to exert a range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines and to increase the expression of antioxidant enzymes. The compound has also been shown to inhibit the growth of cancer cells and to promote the survival and regeneration of nerve cells.

Advantages and Limitations for Lab Experiments

EGT1442 has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to be non-toxic and well-tolerated in animal studies. However, one limitation of EGT1442 is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on EGT1442. One area of interest is the development of novel drug formulations that can improve the solubility and bioavailability of the compound. Another potential avenue of research is the investigation of EGT1442 as a potential therapy for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to elucidate the exact mechanism of action of the compound and to identify potential molecular targets for therapeutic intervention.
Conclusion:
In conclusion, EGT1442 is a promising compound that has shown potential for a range of therapeutic applications. Its anti-inflammatory, antioxidant, and anti-tumor properties make it an attractive candidate for further investigation. While there are some limitations to its use in laboratory experiments, there are also several potential avenues for future research. Overall, EGT1442 represents a promising area of study for scientists and researchers in the field of drug development and therapeutic intervention.

Synthesis Methods

The synthesis of EGT1442 involves the condensation of 4-ethoxybenzaldehyde with thiosemicarbazide, followed by cyclization with 3-pyridinecarboxylic acid and acetic anhydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

EGT1442 has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, antioxidant, and anti-tumor properties. The compound has also been investigated for its neuroprotective effects and its ability to promote nerve regeneration.